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Compound of Interest

Compound Name: 3-Hydroxyimino Ropinirole

Cat. No.: B1153371

Get Quote

Introduction & Structural Context[1][2][3][4][5][6]
3-Hydroxyimino Ropinirole (Chemical Formula:

) is a critical structural analogue encountered during the lifecycle of Ropinirole hydrochloride. It
primarily arises through two pathways:

Synthetic Intermediate: During the "Isatin Route" synthesis, where the indoline-2,3-dione

(isatin) core is condensed with hydroxylamine prior to reduction.

Degradation Product: Oxidative stress on the C3-methylene position of the Ropinirole

oxindole ring.

Accurate identification is mandatory under ICH Q3A/B guidelines due to the structural alert

associated with oxime functionalities.
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Feature Ropinirole (API)
3-Hydroxyimino Ropinirole
(Impurity H)

Core Structure 1,3-dihydro-2H-indol-2-one 1H-indole-2,3-dione 3-oxime

C3 Position
Methylene (

)

Hydroxyimino (

)

Hybridization at C3

Molecular Weight 260.38 g/mol 289.37 g/mol

CAS RN 91374-21-9 (HCl)
2734474-99-6

(Generic/Related)

Spectroscopic Profile & Data Analysis[1][3][5][6]
The following data sets represent the diagnostic signals required to distinguish the impurity

from the parent API.

A. Mass Spectrometry (MS)
Methodology: LC-ESI-MS (Positive Mode) The introduction of the oxime group significantly

alters the fragmentation pattern compared to Ropinirole.

Parent Ion: The molecule exhibits a protonated molecular ion

at m/z 290.2.

Key Fragmentation Pathways (MS/MS):

Loss of Hydroxyl Radical/Water: A characteristic loss of 17 Da (

) or 18 Da (

) is often observed, generating a radical cation at m/z ~273 or 272.

Beckmann Rearrangement-like Fragmentation: Under high collision energy, the oxime

moiety may undergo rearrangement, leading to ring expansion or cleavage distinct from

the oxindole core of Ropinirole.
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Side Chain Cleavage: Similar to Ropinirole, the dipropylaminoethyl chain cleaves, but the

retention of the oxidized core shifts the fragment masses.

B. Nuclear Magnetic Resonance (NMR)
Methodology: 400 MHz or higher, Solvent: DMSO-

.[1]

The NMR spectrum provides the most definitive structural proof. The critical differentiator is the

disappearance of the C3-methylene protons found in Ropinirole and the appearance of the

oxime hydroxyl proton.

Diagnostic

NMR Signals
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Position
Ropinirole (

ppm)

3-Hydroxyimino
Impurity (

ppm)

Diagnostic
Significance

N-OH (Oxime) Absent 12.0 – 13.5 (s, 1H)

Primary Identifier.

Broad singlet,

exchangeable with

. Highly deshielded.

C3-H (Methylene) ~3.50 (s, 2H) Absent

Confirmation. The loss

of this signal confirms

oxidation at C3.

Indole NH ~10.4 (s, 1H) ~10.8 – 11.2 (s, 1H)

Shifted downfield due

to the electron-

withdrawing nature of

the C3=N bond.

Aromatic Ring 6.5 – 7.2 (m, 3H) 6.8 – 7.5 (m, 3H)

General downfield

shift due to extended

conjugation of the

oxime.

Side Chain
0.8 (t), 1.4 (m), 2.4-2.8

(m)
Unchanged

The

dipropylaminoethyl

chain remains

magnetically

equivalent to the API.

Note: The oxime can exist as E/Z isomers. While the Z-isomer is typically stabilized by

hydrogen bonding with the C2-carbonyl, split peaks may be observed if both isomers are

present.

Diagnostic

NMR Signals
C3 Carbon: Shifts from ~36 ppm (aliphatic
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) in Ropinirole to ~145-155 ppm (

imine carbon) in the impurity.

C2 Carbon (Carbonyl): Shifts slightly due to the adjacent C=N unsaturation.

C. Infrared Spectroscopy (FT-IR)
Methodology: KBr Pellet or ATR.

Functional Group
Wavenumber (

)
Assignment

O-H Stretch 3200 – 3400 (Broad)
Oxime hydroxyl group (distinct

from amide NH).

C=O Stretch 1700 – 1730 Lactam carbonyl (Indolone).

C=N Stretch 1620 – 1660
Diagnostic. The oxime double

bond (absent in Ropinirole).

N-O Stretch 930 – 960
Characteristic oxime N-O

vibration.

Formation & Analytical Workflow (Visualized)
Pathway Diagram
The following diagram illustrates the chemical relationship between the precursors, the API,

and the 3-Hydroxyimino impurity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(2-dipropylaminoethyl)
1H-indole-2,3-dione

3-Hydroxyimino Ropinirole
(Impurity H)

Condensation
(NH2OH)

Ropinirole HCl
(API)

Reduction
(H2 / Pd/C)

Oxidative Stress
(Degradation)

C3 Oxidation

Click to download full resolution via product page

Caption: Figure 1. Synthesis and degradation pathways linking Isatin precursors and Ropinirole

to the 3-Hydroxyimino impurity.

Analytical Decision Tree
This workflow ensures rigorous identification when an unknown peak is detected at the relative

retention time (RRT) associated with oxidized impurities.

Unknown Peak
Detected (HPLC)

LC-MS Analysis
(m/z 290?)

Prep-HPLC
Isolation

Mass Match 1H NMR
(DMSO-d6)

Check C3 Region
(3.5 ppm)

Confirm 3-Hydroxyimino
Ropinirole

Signal Absent
(Oxime Present)

Click to download full resolution via product page

Caption: Figure 2. Step-by-step analytical protocol for confirming the identity of the 3-

Hydroxyimino impurity.
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Experimental Protocols
Protocol A: Isolation via Preparative HPLC
Rationale: Direct characterization from crude mixtures is difficult due to the dominance of the

API signal. Enrichment is required.

Column: C18 Preparative Column (e.g., 19 x 250 mm, 5 µm).

Mobile Phase:

A: 0.1% Ammonium Acetate in Water (pH 6.5).

B: Acetonitrile.[2]

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 250 nm (Oximes have higher UV absorbance than the parent indolone due

to conjugation).

Collection: Collect fractions at the specific RRT (typically elutes after Ropinirole in reverse

phase due to loss of polarity from the amide-like oxime, though pH dependent).

Lyophilization: Freeze-dry fractions to obtain the solid for NMR/IR.

Protocol B: NMR Sample Preparation
Rationale: Exchangeable protons (N-OH) are critical for identification. Wet solvents will

suppress these signals.

Weigh ~5-10 mg of the isolated impurity.

Dissolve in 0.6 mL of DMSO-

(99.9% D). Note: Do not use

as the polar oxime may have poor solubility and broad peaks.

Acquire spectrum with a relaxation delay (
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) of at least 2.0 seconds to ensure integration accuracy of the aromatic protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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